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Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxyadipic acid (CAS
18294-85-4), a dicarboxylic fatty acid with significant implications in metabolic pathways,
disease states, and biotechnological applications. This document details its physicochemical
properties, relevant experimental protocols, and its role in biological signaling pathways.

Core Data and Physicochemical Properties

2-Hydroxyadipic acid, also known as a-hydroxyadipic acid, is an organic compound with the
chemical formula CeH1005[1][2]. It is a derivative of adipic acid with a hydroxyl group at the
alpha position[3]. This metabolite is naturally found in the human body and has been reported
in organisms such as Aloe africana and Caenorhabditis elegans][3].

Below is a summary of its key physicochemical properties:
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Property Value Source
CAS Number 18294-85-4 [1112]
Molecular Formula CéH100s [1][2]
Molecular Weight 162.14 g/mol [1]
IUPAC Name 2-hydroxyhexanedioic acid [1]
a-Hydroxyadipic Acid, 2-
Synonyms o [1]14]
Hydroxyhexanedioic acid
Physical Description Solid [1]
Water: 250 mg/mL (1541.88
N mM); DMF: 2 mg/mL; DMSO: 1
Solubility [41[5]
mg/mL; Ethanol: 2 mg/mL;
PBS (pH 7.2): 5 mg/mL
pKa (Predicted) 3.77+0.21 LookChem
Melting Point 151 °C LookChem
Boiling Point (Predicted) 401.6 °C at 760 mmHg LookChem
Density (Predicted) 1.413 g/cm3 TargetMol

Spectral Data

Spectroscopy Type

Details

1H NMR (500 MHz, Water, pH 4.0)

Shifts [ppm]: 1.63-1.80 (m), 2.37-2.40 (m), 4.11-

4.13 (m)

2D NMR (*H-3C HSQC, 600 MHz, Water, pH

7.0)

Shifts [ppm] (F2:F1): 1.61:24.39, 1.61:36.63,

1.70:36.63, 2.20:40.02, 4.03:74.75

GC-MS

Derivative: 3 TMS; Molecular Weight: 378.684;
Key m/z fragments: 129.0, 171.0, 261.0

LC-MS/MS (Negative lon Mode)

Precursor m/z: 161.0455; Key fragment m/z:
143.03604, 117.05557, 99.04487, 71.05001
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Biological Significance and Signaling Pathways

2-Hydroxyadipic acid is a key intermediate in several metabolic pathways, most notably in the
degradation of lysine, hydroxylysine, and tryptophan[1][6]. It is formed by the reduction of 2-
ketoadipic acid[7][8].

Lysine Degradation Pathway and 2-Ketoadipic Aciduria

Inborn errors of metabolism, such as 2-ketoadipic aciduria, lead to the accumulation of 2-
hydroxyadipic acid in the urine[1][6]. This condition is caused by a deficiency in the 2-
ketoadipic dehydrogenase enzyme, which is involved in the catabolism of lysine, hydroxylysine,
and tryptophan[3][6]. Chronically high levels of 2-hydroxyadipic acid are associated with this
and other metabolic disorders[3].

M(L-Lysine)—b@%etoadipate Reduction 2-Hydroxyadipate Dehydration 2-Hexenedioate Reduction Adipic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108492#2-hydroxyadipic-acid-cas-number-18294-85-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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